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Compound of Interest

Compound Name: Alkyne MegaStokes dye 735

Cat. No.: B12053261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Alkyne MegaStokes dye 735 is a near-infrared (NIR) fluorescent probe engineered for

bioorthogonal labeling applications. Its distinguishing characteristic is an exceptionally large

Stokes shift, which, combined with its alkyne functionality, makes it a valuable tool for the

precise visualization of biomolecules in complex biological systems through copper-catalyzed

azide-alkyne cycloaddition (CuAAC), a premier click chemistry reaction. This guide provides a

comprehensive overview of its known photophysical properties and details the experimental

methodologies for their characterization.

Core Photophysical Characteristics
Alkyne MegaStokes dye 735 is designed to operate within the near-infrared window (700-900

nm), a spectral range that offers significant advantages for biological imaging, including deeper

tissue penetration and reduced autofluorescence from endogenous molecules.[1]

Summary of Known Photophysical Properties
The primary spectral data for Alkyne MegaStokes dye 735 have been determined in ethanol.

These values are summarized in the table below.
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Property Value Solvent

Excitation Maximum

(λ_max,abs_)
~586 nm Ethanol

Emission Maximum

(λ_max,em_)
~735 nm Ethanol

Stokes Shift ~149 nm Ethanol

Molecular Formula C₂₄H₂₆N₂O₄S -

Molecular Weight 438.54 g/mol -

Data sourced from publicly available information.[1]

Key Features and Applications
The most notable feature of the Alkyne MegaStokes dye family is their exceptionally large

Stokes shift, which can exceed 120 nm. This large separation between the excitation and

emission spectra minimizes self-quenching and reduces spectral overlap, which is highly

advantageous in fluorescence imaging.

The alkyne group on the dye facilitates its covalent attachment to azide-modified biomolecules

via the highly efficient and specific CuAAC reaction. This allows for the targeted labeling and

subsequent tracking of proteins, peptides, and other biomolecules within living systems.

Experimental Protocols for Photophysical
Characterization
To provide a comprehensive understanding of the dye's behavior, detailed characterization of

its molar extinction coefficient, fluorescence quantum yield, and fluorescence lifetime is

necessary. The following are detailed methodologies for determining these critical parameters.

Determination of Molar Extinction Coefficient (ε)
The molar extinction coefficient is a measure of how strongly a substance absorbs light at a

given wavelength. It can be determined using the Beer-Lambert law.
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Methodology:

Preparation of Stock Solution: Accurately weigh a small amount of Alkyne MegaStokes dye
735 and dissolve it in a known volume of a suitable solvent (e.g., ethanol) to create a stock

solution of known concentration.

Serial Dilutions: Prepare a series of dilutions from the stock solution with concentrations that

will yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to

1.0).

Spectrophotometric Measurement: For each dilution, measure the absorbance at the

absorption maximum (λ_max,abs_ ≈ 586 nm) using a UV-Vis spectrophotometer. Use the

same solvent as a blank reference.

Data Analysis: Plot the absorbance values against the corresponding molar concentrations.

The molar extinction coefficient (ε) is determined from the slope of the resulting linear fit,

according to the Beer-Lambert law (A = εcl), where A is absorbance, c is the molar

concentration, and l is the path length of the cuvette (typically 1 cm).

Determination of Fluorescence Quantum Yield (Φ_F_)
The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. The

relative quantum yield can be determined by comparing the fluorescence intensity of the

sample to that of a well-characterized standard.

Methodology:

Selection of a Standard: Choose a fluorescent standard with a known quantum yield and

with absorption and emission properties as close as possible to Alkyne MegaStokes dye
735. For emission in the NIR region, standards like IR-125 or IR-140 in DMSO could be

considered.

Preparation of Solutions: Prepare a series of dilute solutions of both the Alkyne
MegaStokes dye 735 and the standard in the same solvent. The absorbance of these

solutions at the excitation wavelength should be kept low (ideally < 0.1) to avoid inner filter

effects.
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Measurement of Absorbance and Fluorescence:

Measure the absorbance of each solution at the excitation wavelength.

Measure the fluorescence emission spectra of each solution, exciting at the same

wavelength used for the absorbance measurements.

Data Analysis: The quantum yield is calculated using the following equation:

Φ_F,sample_ = Φ_F,std_ × (I_sample_ / I_std_) × (A_std_ / A_sample_) × (η_sample_² /

η_std_²)

Where:

Φ_F_ is the fluorescence quantum yield.

I is the integrated fluorescence intensity.

A is the absorbance at the excitation wavelength.

η is the refractive index of the solvent.

The subscripts "sample" and "std" refer to the Alkyne MegaStokes dye 735 and the

standard, respectively.

Determination of Fluorescence Lifetime (τ)
The fluorescence lifetime is the average time a molecule spends in the excited state before

returning to the ground state by emitting a photon. Time-Correlated Single Photon Counting

(TCSPC) is a common and accurate method for its determination.

Methodology:

Instrumentation: A TCSPC system is required, which includes a pulsed light source (e.g., a

picosecond diode laser) with an excitation wavelength suitable for the dye, a sensitive

detector (e.g., a photomultiplier tube or an avalanche photodiode), and timing electronics.
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Sample Preparation: Prepare a dilute solution of Alkyne MegaStokes dye 735 in the solvent

of interest.

Data Acquisition:

Excite the sample with the pulsed laser.

The TCSPC electronics measure the time delay between the laser pulse and the detection

of the first emitted photon.

This process is repeated for a large number of excitation pulses to build a histogram of

photon arrival times.

Data Analysis: The resulting decay curve is fitted to an exponential function to extract the

fluorescence lifetime (τ). The quality of the fit is assessed by examining the residuals and the

chi-squared value.

Visualizing Experimental Workflows
The following diagrams illustrate the workflows for the experimental characterization of Alkyne
MegaStokes dye 735.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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